Cas no 1218412-54-4 (Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel-
• CAS No: 1218412-54-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6532745
• Update Time: 2025-06-11

Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel-

• Inchi： 1S/C13H16O2/c1-8(2)9-3-5-10(6-4-9)11-7-12(11)13(14)15/h3-6,8,11-12H,7H2,1-2H3,(H,14,15)/t11-,12+/m0/s1
• InChI Key： NOGUBTGKXFAAGO-NWDGAFQWSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=C(C(C)C)C=C1

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 344.7±31.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Additional information on Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel-

Comprehensive Overview of Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel- (CAS No. 1218412-54-4)

Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel- (CAS No. 1218412-54-4) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry, characterized by the (1R,2R)-rel- configuration, makes it a valuable intermediate in asymmetric synthesis. Researchers and industries are increasingly focusing on this compound due to its structural rigidity and bioactivity, which align with current trends in drug discovery and sustainable chemistry.

The compound's cyclopropane ring is a key feature, known for enhancing metabolic stability and binding affinity in drug molecules. This property has sparked interest in its use for designing novel enzyme inhibitors and receptor modulators, particularly in oncology and neurology. Recent studies highlight its relevance in addressing drug resistance, a pressing challenge in modern therapeutics. Additionally, its 2-[4-(1-methylethyl)phenyl] moiety contributes to lipophilicity, optimizing pharmacokinetic profiles—a hot topic in AI-driven drug design and computational chemistry.

From an industrial perspective, CAS No. 1218412-54-4 is gaining traction in green chemistry initiatives. Its synthesis often involves catalytic asymmetric methods, reducing waste and energy consumption—a priority for ESG-compliant manufacturing. Searches for sustainable chiral building blocks and stereoselective synthesis have surged, reflecting market demand for eco-friendly intermediates. The compound’s compatibility with flow chemistry and continuous processing further elevates its appeal for scalable production.

Analytical characterization of (1R,2R)-rel- isomers remains a focal point, with advanced techniques like HPLC chiral separation and X-ray crystallography being frequently discussed in academic forums. These methods address purity concerns critical for regulatory approval, a recurring theme in pharma QA/QC discussions. Furthermore, patents leveraging this compound’s scaffold for biodegradable materials underscore its versatility beyond life sciences.

In summary, Cyclopropanecarboxylic acid, 2-[4-(1-methylethyl)phenyl]-, (1R,2R)-rel- exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from precision medicine to circular economy solutions—position it as a compound of enduring scientific and commercial relevance.